Cannabinol
Cannabinol
Cannabinol is a cannabinoid isolated from the plant Cannabis that is a metabolite of tetrahydrocannabinol (THC), with potential immunosuppressive and anti-inflammatory activities. Cannabinol preferentially binds to the cannabinoid G-protein coupled receptor CB2, which is mainly expressed on a variety of immune cells, such as T-cells, B-cells, macrophages and dendritic cells. Stimulation of CB2 receptors by cannabinol may both trigger apoptosis in these cells and inhibit the production of a variety of cytokines. Cannabinol exerts minimal affinity for CB1 and has a weak effect on the central nervous system.
Cannabinol is a dibenzopyran.
Cannabinol (CBN) is a physiologically inactive constituent of Cannabis sativa.
Cannabinol is a dibenzopyran.
Cannabinol (CBN) is a physiologically inactive constituent of Cannabis sativa.
Brand Name:
Vulcanchem
CAS No.:
521-35-7
VCID:
VC0004639
InChI:
InChI=1S/C21H26O2/c1-5-6-7-8-15-12-18(22)20-16-11-14(2)9-10-17(16)21(3,4)23-19(20)13-15/h9-13,22H,5-8H2,1-4H3
SMILES:
CCCCCC1=CC(=C2C(=C1)OC(C3=C2C=C(C=C3)C)(C)C)O
Molecular Formula:
C21H26O2
Molecular Weight:
310.4 g/mol
Cannabinol
CAS No.: 521-35-7
Inhibitors
VCID: VC0004639
Molecular Formula: C21H26O2
Molecular Weight: 310.4 g/mol
| CAS No. | 521-35-7 |
|---|---|
| Product Name | Cannabinol |
| Molecular Formula | C21H26O2 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | 6,6,9-trimethyl-3-pentylbenzo[c]chromen-1-ol |
| Standard InChI | InChI=1S/C21H26O2/c1-5-6-7-8-15-12-18(22)20-16-11-14(2)9-10-17(16)21(3,4)23-19(20)13-15/h9-13,22H,5-8H2,1-4H3 |
| Standard InChIKey | VBGLYOIFKLUMQG-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC(=C2C(=C1)OC(C3=C2C=C(C=C3)C)(C)C)O |
| Canonical SMILES | CCCCCC1=CC(=C2C(=C1)OC(C3=C2C=C(C=C3)C)(C)C)O |
| Appearance | A 1 mg/ml solution in methanol |
| Boiling Point | 365 °F at 0.05 mm Hg (NTP, 1992) |
| Melting Point | 169 to 171 °F (NTP, 1992) 77.0 °C |
| Physical Description | Leaflets. (NTP, 1992) |
| Description | Cannabinol is a cannabinoid isolated from the plant Cannabis that is a metabolite of tetrahydrocannabinol (THC), with potential immunosuppressive and anti-inflammatory activities. Cannabinol preferentially binds to the cannabinoid G-protein coupled receptor CB2, which is mainly expressed on a variety of immune cells, such as T-cells, B-cells, macrophages and dendritic cells. Stimulation of CB2 receptors by cannabinol may both trigger apoptosis in these cells and inhibit the production of a variety of cytokines. Cannabinol exerts minimal affinity for CB1 and has a weak effect on the central nervous system. Cannabinol is a dibenzopyran. Cannabinol (CBN) is a physiologically inactive constituent of Cannabis sativa. |
| Synonyms | Alternative Name: CBN |
| PubChem Compound | 2543 |
| Last Modified | Nov 11 2021 |
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